Cas no 632356-42-4 (4-Chlorothiophen-3-amine)

• Product Name: 4-Chlorothiophen-3-amine
• CAS No: 632356-42-4
• MF: C₄H₄ClNS
• MW: 133.599258422852
• CID: 502555
• PubChem ID: 22139823
• Update Time: 2025-06-10

4-Chlorothiophen-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chlorothiophen-3-amine
• 3-Amino-4-chlorothiophen HCl
• 4-Chloro-3-thiophenamine
• (4-Chloro-3-thienyl)amine
• 3-Amino-4-chlorothiophen
• 3-amino-4-chlorothiophene
• 3-amino-4-chlorothiphene
• SCHEMBL827845
• FT-0689823
• BB 0257000
• MFCD08460382
• EN300-154145
• CS-0054477
• 3-Thiophenamine,4-chloro-
• AKOS006290734
• XCJMRYCTWBDPQJ-UHFFFAOYSA-N
• 632356-42-4
• SB16011
• P10601
• DTXSID90622811
• DA-04178

• MDL： MFCD08460382
• Inchi： 1S/C4H4ClNS/c5-3-1-7-2-4(3)6/h1-2H,6H2
• InChI Key： XCJMRYCTWBDPQJ-UHFFFAOYSA-N
• SMILES： ClC1=CSC=C1N

Computed Properties

• Exact Mass: 132.97500
• Monoisotopic Mass: 132.9752980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.434±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 254.1±20.0 ºC (760 Torr),
• Flash Point: 107.5±21.8 ºC,
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 54.26000
• LogP: 2.56490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-Chlorothiophen-3-amine

Recent Advances in the Study of 4-Chlorothiophen-3-amine (CAS: 632356-42-4)

4-Chlorothiophen-3-amine (CAS: 632356-42-4) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical properties and versatility in organic synthesis. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its applications, synthetic methodologies, and biological activities.

One of the most notable developments in the study of 4-Chlorothiophen-3-amine is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and researchers have successfully utilized this compound to develop potent inhibitors with improved selectivity and efficacy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Chlorothiophen-3-amine exhibited significant inhibitory activity against specific oncogenic kinases, paving the way for further preclinical evaluations.

In addition to its pharmaceutical applications, 4-Chlorothiophen-3-amine has also been explored in the field of materials science. Recent research has shown that this compound can serve as a precursor for the synthesis of conductive polymers with potential applications in flexible electronics and biosensors. The incorporation of thiophene derivatives into polymer backbones enhances their electronic properties, making them suitable for advanced technological applications.

From a synthetic chemistry perspective, novel methodologies for the efficient preparation of 4-Chlorothiophen-3-amine have been reported. A 2022 study in Organic Letters described a catalytic amination protocol that significantly improves the yield and purity of the compound, reducing the reliance on hazardous reagents. This advancement is expected to streamline its production and facilitate broader utilization in research and industrial settings.

Despite these promising developments, challenges remain in optimizing the biological activity and pharmacokinetic properties of 4-Chlorothiophen-3-amine derivatives. Future research directions may include structure-activity relationship (SAR) studies to identify more potent analogs, as well as investigations into their mechanisms of action at the molecular level. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this versatile compound.

In conclusion, 4-Chlorothiophen-3-amine (CAS: 632356-42-4) continues to be a focal point of research in the chemical, biological, and pharmaceutical sciences. Its diverse applications and ongoing methodological improvements underscore its importance as a building block for innovation. This brief highlights the latest findings and sets the stage for future explorations in this dynamic field.